molecular formula C20H16BrN7O3 B14984387 8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Cat. No.: B14984387
M. Wt: 482.3 g/mol
InChI Key: PKMKEUKTYWIEHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a nitrogen-rich tricyclic system featuring seven nitrogen atoms (heptazatricyclo) and two aromatic substituents: a 4-bromophenyl group (electron-withdrawing) and a 3,4-dimethoxyphenyl group (electron-donating). Structural elucidation of such polyaza-tricyclic compounds typically relies on advanced spectroscopic techniques, including $ ^1H $-NMR, $ ^{13}C $-NMR, and X-ray crystallography .

Properties

Molecular Formula

C20H16BrN7O3

Molecular Weight

482.3 g/mol

IUPAC Name

8-(4-bromophenyl)-10-(3,4-dimethoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

InChI

InChI=1S/C20H16BrN7O3/c1-30-13-8-5-11(9-14(13)31-2)16-15-17(19(29)24-23-16)22-20-25-26-27-28(20)18(15)10-3-6-12(21)7-4-10/h3-9,18H,1-2H3,(H,24,29)(H,22,25,27)

InChI Key

PKMKEUKTYWIEHM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC=C(C=C5)Br)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analog 1: 12-(4-Methoxyphenyl)-10-phenyl-3,4,5,6,8,10-hexaazatricyclo[7.3.0.0²,⁶]dodeca-1(9),2,4,7,11-pentaene

Key Features :

  • Ring System : Hexaazatricyclo (6 nitrogen atoms) with a dodeca-pentaene backbone.
  • Substituents : 4-Methoxyphenyl and phenyl groups.
  • Crystallography : Single-crystal X-ray analysis revealed a mean C–C bond length of 0.005 Å, with an $ R $-factor of 0.041 and a data-to-parameter ratio of 7.1 .

Comparison with Target Compound :

  • Nitrogen Content : The hexaazatricyclo system (6 N) versus heptazatricyclo (7 N) may lead to differences in hydrogen-bonding capacity and solubility.
  • Substituent Effects : The absence of bromine and the presence of a single methoxy group in this analog reduce electron-withdrawing effects compared to the target compound’s bromophenyl and dimethoxyphenyl groups.

Structural Analog 2: 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6

Key Features :

  • Ring System : Tetracyclic with sulfur (3,7-dithia) and nitrogen (5-aza) heteroatoms.
  • Substituents : 4-Methoxyphenyl group.

Comparison with Target Compound :

  • Heteroatom Composition : Sulfur atoms in the tetracyclic system may enhance lipophilicity compared to the nitrogen-dominant target compound.
  • Bioactivity Implications : Sulfur-containing heterocycles often exhibit distinct reactivity profiles (e.g., nucleophilic susceptibility) versus nitrogen-rich systems.

Structural Analog 3: Isorhamnetin-3-O-glycoside (from Zygophyllum fabago)

Key Features :

  • Structure: Flavonoid glycoside with a sugar moiety.
  • Characterization : $ ^1H $-NMR and $ ^{13}C $-NMR data confirmed the glycosidic linkage and methoxy groups .

Comparison with Target Compound :

  • Functional Groups : The glycoside’s hydroxyl and sugar units contrast sharply with the bromophenyl/dimethoxyphenyl substituents, suggesting divergent solubility and pharmacokinetic behavior.
  • Biological Relevance: Flavonoids like Isorhamnetin-3-O-glycoside are often antioxidants, whereas polyaza-tricyclic compounds may target enzyme active sites.

Tabulated Comparison of Key Properties

Property Target Compound Hexaazatricyclo Analog Dithia-aza Tetracyclic Analog
Molecular Formula C₂₄H₁₆BrN₇O₃ (inferred) C₁₉H₁₄N₆O C₁₈H₁₆NO₃S₂ (inferred)
Heteroatoms 7 N, 1 Br, 3 O 6 N, 1 O 1 N, 2 S, 3 O
Substituents 4-Bromophenyl, 3,4-dimethoxyphenyl 4-Methoxyphenyl, phenyl 4-Methoxyphenyl
Spectral Techniques NMR, X-ray (assumed) Single-crystal X-ray ($ R = 0.041 $) NMR, UV
Key Functional Effects Electron-withdrawing (Br) + electron-donating (OCH₃) Electron-donating (OCH₃) Moderate electron-donating (OCH₃, S)

Research Findings and Implications

  • Electronic Effects : The bromophenyl group in the target compound may enhance electrophilic reactivity compared to analogs with only methoxy substituents .
  • Solubility : The high nitrogen content likely increases polarity, improving aqueous solubility relative to sulfur-containing analogs .
  • Crystallography : Structural rigidity in polyaza-tricyclic systems (e.g., hexaazatricyclo analog) supports stable crystal packing, as seen in X-ray data .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.